molecular formula C18H20O3 B8780348 2,3-Bis((benzyloxy)methyl)oxirane

2,3-Bis((benzyloxy)methyl)oxirane

Cat. No.: B8780348
M. Wt: 284.3 g/mol
InChI Key: BWXXSADMQUTHRY-UHFFFAOYSA-N
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Description

2,3-Bis((benzyloxy)methyl)oxirane is a useful research compound. Its molecular formula is C18H20O3 and its molecular weight is 284.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H20O3

Molecular Weight

284.3 g/mol

IUPAC Name

2,3-bis(phenylmethoxymethyl)oxirane

InChI

InChI=1S/C18H20O3/c1-3-7-15(8-4-1)11-19-13-17-18(21-17)14-20-12-16-9-5-2-6-10-16/h1-10,17-18H,11-14H2

InChI Key

BWXXSADMQUTHRY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COCC2C(O2)COCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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To a solution of 6.0 g (0.022 mol) of 1,4-bis-(benzyloxy)-2-butene in 80 ml of dichloromethane was added 5.4 g (0.022 mol) of m-chloroperbenzoic acid (purity: 70%) in four portions under ice-cooling and stirring. The resulting mixture was stirred at the same temperature for 1 hour. After filtering off the white precipitate thus formed, the filtrate was poured into a 10% aqueous solution of sodium hydrosulfite. The mixture was extracted with dichloromethane, washed with water and dried. After distilling off the solvent, the obtained residue was purified by column chromatography (silica gel, hexane/ether) to thereby give 4.2 g of 1,4-bis(benzyloxy)-2,3-epoxybutane as a colorless liquid.
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